Cas no 96530-75-5 (4-Fluoropyridin-2-ol)

4-Fluoropyridin-2-ol structure
4-Fluoropyridin-2-ol structure
Product Name:4-Fluoropyridin-2-ol
CAS No:96530-75-5
MF:C5H4FNO
MW:113.089764595032
MDL:MFCD04114169
CID:800372
PubChem ID:338459
Update Time:2024-10-25

4-Fluoropyridin-2-ol Chemical and Physical Properties

Names and Identifiers

    • 4-Fluoropyridin-2-ol
    • 2(1H)-Pyridinone,4-fluoro-
    • 2-HYDROXY-4-FLUOROPYRIDINE
    • 4-fluoro-1H-pyridin-2-one
    • 4-fluoropyridin-2(1H)-one
    • 4-fluoro-2-hydroxypyridine
    • 4-fluoro-2-pyridone
    • 4-fluoropyrid-2-one
    • 4-fluoro-2(1H)-pyridinone
    • 4-fluoro-1,2-dihydropyridin-2-one
    • 2(1H)-Pyridinone, 4-fluoro-
    • 4-fluoropyridinone
    • NSC361063
    • 4-fluoro-2-pyridinol
    • 4-fluoranyl-1H-pyridin-2-one
    • XSRUCRGHYLPMHK-UHFFFAOYSA-N
    • VP14299
    • NS
    • 4-Fluoro-2(1H)-pyridinone (ACI)
    • NSC 361063
    • J-515420
    • DTXSID30320546
    • NSC-361063
    • DB-008817
    • AKOS006351263
    • SCHEMBL608871
    • MFCD07437952
    • CS-W018838
    • 96530-75-5
    • SCHEMBL9314832
    • AKOS005138007
    • DS-11205
    • SY112598
    • MDL： MFCD04114169
    • Inchi： 1S/C5H4FNO/c6-4-1-2-7-5(8)3-4/h1-3H,(H,7,8)
    • InChI Key： XSRUCRGHYLPMHK-UHFFFAOYSA-N
    • SMILES： O=C1NC=CC(F)=C1

Computed Properties

  • Exact Mass: 113.02800
  • Monoisotopic Mass: 113.028
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 29.1

Experimental Properties

  • Density: 1.26
  • Boiling Point: 251.7°C at 760 mmHg
  • Flash Point: 106°C
  • Refractive Index: 1.508
  • PSA: 33.12000
  • LogP: 0.92630

4-Fluoropyridin-2-ol Security Information

4-Fluoropyridin-2-ol Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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4-Fluoropyridin-2-ol Production Method

Production Method 1

34941-90-7 34941-90-7
96530-75-5 96530-75-5
22282-69-5 22282-69-5
Reaction Conditions
1.1 Reagents: Potassium hydroxide ,  Zirconium dioxide ,  18-Crown-6 ;  1 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Ethyl acetate ,  Water ;  pH 5 - 6
Reference
One-step hydroxylation of aryl and heteroaryl fluorides using mechanochemistry
Rodrigo, Eduardo; Wiechert, Rainer; Walter, Magnus W.; Braje, Wilfried; Geneste, Herve, Green Chemistry, 2022, 24(4), 1469-1473

Production Method 2

38767-72-5 38767-72-5
96530-75-5 96530-75-5
Reaction Conditions
1.1 Reagents: Pyridine, hydrofluoride (1:1) ;  0 °C; 0 °C → -20 °C
1.2 Reagents: tert-Butyl nitrite ;  -20 °C; 0.5 h, -20 °C; 2 h, -20 °C → rt; 1 h, 60 °C
Reference
Concise Entries to 4-Halo-2-pyridones and 3-Bromo-4-halo-2-pyridones
Honraedt, Aurelien; Gallagher, Timothy, Synlett, 2016, 27(1), 67-69

Production Method 3

96530-81-3 96530-81-3
96530-75-5 96530-75-5
Reaction Conditions
1.1 Reagents: Trimethylsilyl iodide Solvents: Dichloromethane
Reference
Fluorinated heterocyclic compounds. 4-Fluoro-2-pyridone
Leznoff, Clifford C.; Svirskaya, Polina I.; Yedidia, Varda; Miller, Jack M., Journal of Heterocyclic Chemistry, 1985, 22(1), 145-7

Production Method 4

96530-75-5 96530-75-5
Reaction Conditions
Reference
4-Heterocyclyl-2,2-dimethyl-3-chromanol derivatives as antihypertensives and antiarrhythmics, their preparation, and formulations containing them
, European Patent Organization, , ,

4-Fluoropyridin-2-ol Raw materials

4-Fluoropyridin-2-ol Preparation Products

4-Fluoropyridin-2-ol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:96530-75-5)4-Fluoropyridin-2-ol
Order Number:A845604
Stock Status:in Stock
Quantity:25g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:06
Price ($):827.0/166.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:96530-75-5)4-Fluoropyridin-2-ol
A845604
Purity:99%/99%
Quantity:25g/5g
Price ($):827.0/166.0
Email